Cas no 1803675-28-6 (3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine)
3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H7ClF3N3O/c8-4-1-3(2-12)5(13)6(14-4)15-7(9,10)11/h1H,2,12-13H2
- InChI Key: IRUDNIYICSJYLV-UHFFFAOYSA-N
- SMILES: ClC1=CC(CN)=C(C(=N1)OC(F)(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 216
- XLogP3: 2.1
- Topological Polar Surface Area: 74.2
3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022002537-500mg |
3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine |
1803675-28-6 | 97% | 500mg |
$1,029.00 | 2022-04-02 | |
| Alichem | A022002537-1g |
3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine |
1803675-28-6 | 97% | 1g |
$1,764.00 | 2022-04-02 |
3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine
Introduction to 3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine (CAS No. 1803675-28-6)
3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine (CAS No. 1803675-28-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex structural framework, incorporates multiple functional groups that make it a versatile intermediate in the synthesis of various bioactive molecules. The presence of an amino group, a chloro substituent, and a trifluoromethoxy moiety in its pyridine core imparts unique chemical properties that are exploited in the development of novel therapeutic agents.
The compound's molecular structure, featuring a pyridine ring substituted with 3-amino, 4-(aminomethyl), 6-chloro, and 2-(trifluoromethoxy) groups, endows it with distinct reactivity patterns. These functional groups not only influence its solubility and stability but also play a crucial role in its interactions with biological targets. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a preferred choice in drug design. This feature has been extensively studied in recent years, leading to its incorporation in several lead compounds under investigation for treating various diseases.
In the realm of pharmaceutical research, 3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine has been explored as a key intermediate in the synthesis of kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. Kinase enzymes are critical regulators of cellular processes, and their dysregulation is often associated with pathological conditions. By designing molecules that selectively inhibit these enzymes, researchers aim to develop treatments that modulate signaling pathways implicated in diseases such as cancer and autoimmune disorders. The structural motifs present in this compound have been found to facilitate the development of potent and selective kinase inhibitors by allowing precise tuning of binding interactions.
Recent advancements in computational chemistry have further highlighted the potential of 3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine as a scaffold for drug discovery. Molecular modeling studies have demonstrated that the compound's architecture can be optimized to improve its pharmacokinetic properties and target specificity. These studies leverage cutting-edge algorithms to predict how modifications to the molecule can enhance its efficacy and reduce side effects. Such computational approaches are increasingly integral to modern drug design, enabling researchers to accelerate the discovery process by identifying promising candidates before experimental synthesis.
The compound's versatility also extends to its role as a building block for more complex heterocyclic derivatives. Heterocyclic compounds are widely recognized for their biological activity and have been the focus of numerous synthetic efforts. By modifying the core structure of 3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine, chemists can generate libraries of derivatives with tailored properties. These derivatives can then be screened for activity against various biological targets, including enzymes and receptors involved in disease mechanisms. This strategy has led to the identification of several hits that show promise in preclinical studies.
Moreover, the synthetic methodologies developed for constructing 3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine have broader implications beyond pharmaceutical applications. The synthetic routes often involve innovative reactions that showcase advances in organic chemistry techniques. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce specific functional groups into the pyridine core efficiently. These methods not only facilitate the synthesis of this compound but also provide valuable tools for constructing other complex molecules.
The importance of this compound is further underscored by its presence in several patents and scientific literature focusing on novel drug candidates. Researchers have leveraged its structural features to develop molecules with improved pharmacological profiles compared to existing therapies. For example, derivatives of this compound have been investigated for their potential as antiviral agents, where their ability to interact with viral proteases or polymerases has been exploited. Such studies highlight the compound's role as a valuable resource in medicinal chemistry.
From an industrial perspective, the demand for high-quality intermediates like 3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine continues to grow as pharmaceutical companies seek efficient pathways to bring new drugs to market. The ability to produce this compound reliably and at scale is crucial for supporting ongoing research and development programs. Manufacturers specializing in fine chemicals have invested in advanced purification technologies to ensure that the product meets stringent quality standards required by researchers and drug developers.
The future directions for research involving 3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine are promising and multifaceted. As computational methods continue to evolve, researchers will be able to design even more sophisticated derivatives with enhanced properties. Additionally, green chemistry principles are being increasingly adopted in synthetic protocols, aiming to reduce environmental impact while maintaining high yields and purity standards. Such efforts align with global initiatives to promote sustainable practices in pharmaceutical manufacturing.
In conclusion,3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine (CAS No. 1803675-28-6) represents a significant asset in modern drug discovery and development。 Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases。 The ongoing research into this compound underscores its importance as a building block for innovative therapeutic agents, contributing significantly to advancements in medicinal chemistry。
1803675-28-6 (3-Amino-4-(aminomethyl)-6-chloro-2-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)